2,4-dichloro-5-iodobenzaldehyde chemical structure and SMILES
2,4-dichloro-5-iodobenzaldehyde chemical structure and SMILES
This technical guide details the structural characteristics, synthetic pathways, and application potential of 2,4-dichloro-5-iodobenzaldehyde , a specialized halogenated building block used in high-precision medicinal chemistry.
Structural Analysis, Synthetic Utility, and Drug Development Applications
Executive Summary
2,4-Dichloro-5-iodobenzaldehyde (CAS: 2091659-72-0) is a highly functionalized aromatic intermediate characterized by three distinct points of reactivity: an electrophilic aldehyde, two chemically robust chlorine substituents, and a labile iodine atom.[1][2] Its unique substitution pattern—placing the reactive iodine meta to the aldehyde and para to the C2-chlorine—makes it an invaluable scaffold for constructing polysubstituted benzene derivatives via orthogonal cross-coupling strategies. This guide provides a comprehensive technical breakdown of its structure, synthesis, and utility in modern drug discovery.
Structural Characterization & Identifiers[3]
The chemical structure features a benzene core decorated with halogens that impose specific steric and electronic effects. The iodine atom at position 5 serves as the primary site for metal-catalyzed functionalization, while the chlorines at positions 2 and 4 provide steric bulk and metabolic stability.
Chemical Identity
| Property | Specification |
| IUPAC Name | 2,4-Dichloro-5-iodobenzaldehyde |
| CAS Registry Number | 2091659-72-0 |
| Molecular Formula | C₇H₃Cl₂IO |
| Molecular Weight | 300.91 g/mol |
| Exact Mass | 299.859 g/mol |
| Appearance | Off-white to pale yellow crystalline solid (Predicted) |
Molecular Descriptors
-
SMILES: O=Cc1c(Cl)cc(Cl)c(I)c1[3]
-
InChIKey: (Specific key not indexed in public domain; derived from structure) InChI=1S/C7H3Cl2IO/c8-5-2-6(9)7(10)1-4(5)3-11/h1-3H
-
LogP (Predicted): ~3.8 (High lipophilicity due to tri-halogenation)
-
H-Bond Donors/Acceptors: 0 / 1
Structural Logic & Sterics
The molecule's reactivity is dictated by the ortho-effect of the C4-chlorine on the C5-iodine. While the iodine is reactive, the adjacent chlorine atom introduces steric strain that may require specialized ligands (e.g., Buchwald ligands) during cross-coupling reactions to prevent protodehalogenation side reactions.
Synthetic Pathways
The synthesis of 2,4-dichloro-5-iodobenzaldehyde typically relies on the regioselective electrophilic aromatic substitution (EAS) of 2,4-dichlorobenzaldehyde. The directing effects of the substituents are critical:
-
Aldehyde (C1): Strong electron-withdrawing group (EWG); meta-director (directs to C3 and C5).
-
Chlorine (C2): Weakly deactivating; ortho/para-director (directs to C3 and C5).
-
Chlorine (C4): Weakly deactivating; ortho/para-director (directs to C3 and C5 relative to itself? No, directs to C2 and C6).
Regiochemical Consensus:
-
Position C3: Activated by C2-Cl and C4-Cl, but sterically occluded (sandwiched between two chlorines and the aldehyde).
-
Position C5: Activated by C2-Cl (para) and C1-CHO (meta). Less sterically hindered than C3.
-
Position C6: Activated by C4-Cl (meta? No, ortho).[2]
Therefore, C5 is the thermodynamically and kinetically favored site for iodination.
Primary Synthetic Route: Direct Iodination
This protocol utilizes N-iodosuccinimide (NIS) in a strongly acidic medium to generate the active iodonium species (
Reagents: 2,4-Dichlorobenzaldehyde, N-Iodosuccinimide (NIS), Trifluoroacetic Acid (TFA) or Sulfuric Acid (
Experimental Protocol (Standardized Scale: 10 mmol)
-
Preparation: Charge a dried 100 mL round-bottom flask with 2,4-dichlorobenzaldehyde (1.75 g, 10 mmol).
-
Solvation: Add Trifluoroacetic acid (TFA, 20 mL) and stir at room temperature until dissolved.
-
Iodination: Add N-iodosuccinimide (NIS, 2.48 g, 11 mmol) in one portion.
-
Note: Protect from light to prevent radical side reactions.
-
-
Reaction: Stir the mixture at 60°C for 12–24 hours. Monitor via TLC (Hexane/EtOAc 9:1) or LC-MS.
-
Quench: Pour the reaction mixture onto ice-water (100 mL). Neutralize carefully with saturated
solution. -
Extraction: Extract with Dichloromethane (DCM, 3 x 50 mL). Wash combined organics with 10% Sodium Thiosulfate (
) to remove excess iodine. -
Purification: Dry over
, concentrate, and purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes).
Synthesis Workflow Diagram
Figure 1: Step-by-step synthetic workflow for the regioselective iodination of 2,4-dichlorobenzaldehyde.
Reactivity Profile & Applications in Drug Discovery
This compound is a "linchpin" intermediate. The reactivity hierarchy allows for sequential functionalization, a critical strategy in Fragment-Based Drug Discovery (FBDD).
Orthogonal Reactivity
The molecule contains three distinct "handles" that react under different conditions:
-
C-I Bond (High Reactivity): Susceptible to Pd-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) at room temperature or mild heating.
-
Aldehyde (Moderate Reactivity): Undergoes condensation (reductive amination, Wittig olefination) without affecting the halogen scaffold.
-
C-Cl Bonds (Low Reactivity): Generally inert under standard Pd-coupling conditions used for iodine, allowing them to be retained as structural elements or activated later using specialized phosphine ligands (e.g., XPhos).
Application Logic: Scaffold Decoration
In a typical medicinal chemistry campaign, this molecule is used to synthesize biaryl scaffolds or heterocyclic cores (e.g., quinolines, isoindolinones).
Example Workflow:
-
Step 1 (C-I Coupling): Suzuki coupling with an aryl boronic acid introduces a biaryl motif at C5.
-
Step 2 (Aldehyde Functionalization): Reductive amination with a primary amine creates a benzylic amine side chain.
Reaction Pathway Diagram
Figure 2: Divergent synthetic applications utilizing the orthogonal reactivity of the iodine and aldehyde groups.
Safety & Handling
-
Hazards: Like most halogenated benzaldehydes, this compound is likely a skin and eye irritant and a potential respiratory sensitizer.
-
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The aldehyde is susceptible to autoxidation to the corresponding benzoic acid upon prolonged exposure to air.
-
MSDS Classification: Warning. H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE).
References
-
Regioselectivity in Iodination
-
Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. National Institutes of Health (NIH).
-
-
Compound Verification (CAS)
-
General Reactivity of Halo-Benzaldehydes
Sources
- 1. 2,4-Dichloro-5-iodobenzaldehyde (1 x 250 mg) | Alchimica [shop.alchimica.cz]
- 2. youtube.com [youtube.com]
- 3. CAS 1761-62-2: 5-Iodosalicylaldehyde | CymitQuimica [cymitquimica.com]
- 4. 2,4-Dichloro-5-iodobenzaldehyde (1 x 500 mg) | Reagentia [reagentia.eu]
- 5. Iodine-catalyzed α,β-dehydrogenation of ketones and aldehydes generating conjugated enones and enals - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
